Cas no 1621627-47-1 ((R)-2-Hydroxy-3-(diphenylphosphino)-2'-[(S)-hydroxy(phenyl)methyl]-[1,1'-binaphthalene])

• Product Name: (R)-2-Hydroxy-3-(diphenylphosphino)-2'-[(S)-hydroxy(phenyl)methyl]-[1,1'-binaphthalene]
• CAS No: 1621627-47-1
• MF: C₃₉H₂₉O₂P
• MW: 560.620131254196
• CID: 4611172
• Update Time: 2025-10-29

(R)-2-Hydroxy-3-(diphenylphosphino)-2'-[(S)-hydroxy(phenyl)methyl]-[1,1'-binaphthalene] Chemical and Physical Properties

Names and Identifiers

• (R)-2-Hydroxy-3-(diphenylphosphino)-2'-[(S)-hydroxy(phenyl)methyl]-[1,1'-binaphthalene]
• SY096786
• J3.504.763H
• 3-Diphenylphosphino-2'-(alpha-hydroxybenzyl)-1,1'-binaphthalene-2-ol
• [1,1'-Binaphthalene]-2-methanol, 3'-(diphenylphosphino)-2'-hydroxy-
• A-phenyl-, (
• AS,1R)-
• (R)-2-Hydroxy-3-(diphenylphosphino)-2 inverted exclamation mark -[(S)-hydroxy(phenyl)methyl]-[1,1 inverted exclamation mark -binaphthalene]
• 3-Diphenylphosphanyl-1-[2-[hydroxy(phenyl)methyl]naphthalen-1-yl]naphthalen-2-ol

• Inchi： 1S/C39H29O2P/c40-38(28-15-4-1-5-16-28)34-25-24-27-14-10-12-22-32(27)36(34)37-33-23-13-11-17-29(33)26-35(39(37)41)42(30-18-6-2-7-19-30)31-20-8-3-9-21-31/h1-26,38,40-41H
• InChI Key： XQPCCSXKZVITFS-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)C1=CC2C=CC=CC=2C(=C1O)C1=C2C=CC=CC2=CC=C1C(C1C=CC=CC=1)O

Computed Properties

• Exact Mass: 560.19051716 g/mol
• Monoisotopic Mass: 560.19051716 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 42
• Rotatable Bond Count: 6
• Complexity: 810
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.2
• Topological Polar Surface Area: 40.5
• Molecular Weight: 560.6

(R)-2-Hydroxy-3-(diphenylphosphino)-2'-[(S)-hydroxy(phenyl)methyl]-[1,1'-binaphthalene] Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (R)-2-Hydroxy-3-(diphenylphosphino)-2'-[(S)-hydroxy(phenyl)methyl]-[1,1'-binaphthalene]

Introduction to (R)-2-Hydroxy-3-(diphenylphosphino)-2'-[(S)-hydroxy(phenyl)methyl]-[1,1'-binaphthalene]

The compound (R)-2-Hydroxy-3-(diphenylphosphino)-2'-[(S)-hydroxy(phenyl)methyl]-[1,1'-binaphthalene], with the CAS number 1621627-47-1, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, catalysis, and materials science. This compound is notable for its complex structure, which combines hydroxyl groups, diphenylphosphine functionalities, and a binaphthyl framework. The molecule's stereochemistry, as indicated by the (R) and (S) configurations, plays a crucial role in its properties and applications.

Recent studies have highlighted the potential of this compound as a chiral ligand in asymmetric catalysis. Its unique structure allows for the creation of highly enantioselective environments, making it a valuable tool in the synthesis of complex organic molecules with high optical purity. Researchers have demonstrated its effectiveness in catalytic processes such as asymmetric hydrogenation and transfer hydrogenation, where it has shown superior performance compared to traditional ligands.

The binaphthyl framework of this compound contributes significantly to its stability and electronic properties. The diphenylphosphine group enhances its ability to coordinate with metal centers, making it an ideal candidate for metal-catalyzed reactions. Moreover, the hydroxyl groups present in the molecule provide additional functionalization opportunities, enabling further modifications to tailor its properties for specific applications.

In terms of synthesis, this compound is typically prepared through a multi-step process involving the coupling of hydroxynaphthalene derivatives with diphenylphosphine reagents. The stereochemistry of the product is carefully controlled during the synthesis to ensure high enantiomeric purity. Advanced techniques such as X-ray crystallography are employed to confirm the molecular structure and stereochemistry.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have revealed that the chiral environment created by the binaphthyl framework significantly influences the coordination geometry of metal complexes formed with this ligand. These findings have paved the way for the design of more efficient catalysts for various industrial applications.

The application of this compound extends beyond catalysis. Its unique electronic properties make it a promising candidate for use in optoelectronic materials and sensors. Researchers are actively exploring its potential in light-emitting diodes (LEDs) and photovoltaic devices, where its chiral structure could enhance device performance by controlling charge transport properties.

In conclusion, (R)-2-Hydroxy-3-(diphenylphosphino)-2'-[(S)-hydroxy(phenyl)methyl]-[1,1'-binaphthalene] is a versatile compound with a wide range of applications in modern chemistry and materials science. Its complex structure, combined with its unique electronic and chiral properties, continues to drive innovative research and development across various disciplines.